Cas no 65399-50-0 (2-(Dimethylamino)-5-methylpyrimidine-4,6-diol)

• Product Name: 2-(Dimethylamino)-5-methylpyrimidine-4,6-diol
• CAS No: 65399-50-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 1091924
• PubChem ID: 4167791
• Update Time: 2025-05-19

2-(Dimethylamino)-5-methylpyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-5-methylpyrimidine-4,6-diol
• 2-(dimethylamino)-4-hydroxy-5-methyl-1H-pyrimidin-6-one
• SB55894
• AKOS009097803
• 65399-50-0
• AB-323/25048235
• 2-(dimethylamino)-6-hydroxy-5-methylpyrimidin-4(3H)-one
• DB-226676

• Inchi： 1S/C7H11N3O2/c1-4-5(11)8-7(10(2)3)9-6(4)12/h1-3H3,(H2,8,9,11,12)
• InChI Key： OVVNGZOFHDTRBC-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(NC(=N1)N(C)C)=O

Computed Properties

• Exact Mass: 169.08523
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.93

Additional information on 2-(Dimethylamino)-5-methylpyrimidine-4,6-diol

Comprehensive Overview of 2-(Dimethylamino)-5-methylpyrimidine-4,6-diol (CAS No. 65399-50-0)

2-(Dimethylamino)-5-methylpyrimidine-4,6-diol, with the CAS number 65399-50-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the pyrimidine class, which is a cornerstone in nucleobase chemistry. Its unique structure, featuring a dimethylamino group and a methyl substitution, makes it a versatile intermediate in synthetic applications. Researchers and industry professionals frequently search for "2-(Dimethylamino)-5-methylpyrimidine-4,6-diol uses" or "CAS 65399-50-0 properties," highlighting its relevance in modern chemistry.

The molecular formula of 2-(Dimethylamino)-5-methylpyrimidine-4,6-diol is C₇H₁₁N₃O₂, and its molecular weight is 169.18 g/mol. Its structural features include a pyrimidine ring with hydroxyl groups at positions 4 and 6, a methyl group at position 5, and a dimethylamino moiety at position 2. These functional groups contribute to its reactivity and potential applications in drug discovery and material science. Searches like "pyrimidine derivatives in medicine" or "synthesis of dimethylamino pyrimidines" reflect the growing interest in this compound's role in innovative therapies.

In recent years, the demand for 2-(Dimethylamino)-5-methylpyrimidine-4,6-diol has increased due to its potential as a building block for biologically active molecules. Its applications span across agrochemicals, dyes, and pharmaceutical intermediates. For instance, queries such as "65399-50-0 in drug development" or "pyrimidine-based compounds in agriculture" underscore its multidisciplinary utility. The compound's stability under various conditions and its compatibility with common synthetic methodologies make it a preferred choice for researchers.

From a synthetic perspective, 2-(Dimethylamino)-5-methylpyrimidine-4,6-diol can be prepared through condensation reactions involving urea derivatives and β-diketones. Its purification typically involves recrystallization or chromatography, ensuring high purity for sensitive applications. Laboratory professionals often search for "purification methods for pyrimidine derivatives" or "analytical techniques for CAS 65399-50-0," emphasizing the need for reliable protocols in handling this compound.

The safety profile of 2-(Dimethylamino)-5-methylpyrimidine-4,6-diol is another area of interest. While it is not classified as hazardous under standard regulations, proper handling practices are recommended to avoid exposure. Searches like "safety data sheet for 65399-50-0" or "pyrimidine derivative toxicity" indicate user concerns about workplace safety and environmental impact. Manufacturers and suppliers often provide detailed documentation to address these queries.

In the context of sustainability, 2-(Dimethylamino)-5-methylpyrimidine-4,6-diol aligns with the growing trend toward greener chemistry. Its potential as a precursor for eco-friendly materials has sparked interest, as seen in searches like "sustainable pyrimidine synthesis" or "green chemistry applications of 65399-50-0." Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption during its production.

Looking ahead, the versatility of 2-(Dimethylamino)-5-methylpyrimidine-4,6-diol ensures its continued relevance in scientific advancements. Whether in pharmaceuticals, agrochemicals, or materials science, this compound offers a robust platform for innovation. As the scientific community delves deeper into its properties, queries such as "future prospects of pyrimidine derivatives" or "emerging uses of CAS 65399-50-0" will likely dominate discussions, driving further exploration and application.